Reliability Assessment & Statistical Comparison

S m O | e C U | e Specifications & Pricing

POE (20) lanolin vs other polyethylene glycol
derivatives

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: POE (20) lanolin

CAS No.: 61790-81-6

Cat. No.: S1817526

Understanding the Naming: POE vs. PEG

The terms POE (Polyoxyethylene) and PEG (Polyethylene Glycol) are often used interchangeably in
cosmetic and pharmaceutical science [1]. Therefore, POE (20) Lanolin is chemically analogous to PEG-20

Lanolin, indicating a lanolin derivative modified with an average of 20 moles of ethylene oxide.

Comparison of PEG-Lanolin Derivatives

The table below summarizes key characteristics of POE (20) Lanolin and other common PEG-lanolin

derivatives based on available information.

CAS

INCI Name Physical Form Solubilit Key Functions & Applications
Number v y v PP

POE (20) 68648-27-1  White, waxy flakes Oil & Water  Substitute for lanolin; used in

Lanolin Soluble creams, lotions, sticks, ringing

(PEG-20 gels; provides non-tacky film, slip,

Lanolin) [2] and spreadability.
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CAS
INCI Name Physical Form Solubility Key Functions & Applications
Number
PEG-30 Information Information Missing Water- Water-soluble lanolin; O/W
Lanolin [3] Missing Soluble emulsifier; preserves skin-caring
properties.
PEG-75 Information Yellow to amber Water- Multifunctional surfactant
Lanolin [3] Missing flaky wax Soluble (solubilizer, O/W emulsifier,
[4] (anhydrous) / Clear, wetting agent); used in clear liquid
yellow viscous liquid cosmetics, shampoos, skin
(50% solution) creams, and low-viscosity
microemulsions.
POE (50) 8039-09-6 Information Missing Information Information Missing
Lanolin [5] Missing

Comparative Advantages and Limitations

e POE (20) Hydrogenated Lanolin: This derivative is noted for its unique solubility in both oil and
water, offering formulators greater flexibility. It is specifically recommended as a substitution for
lanolin and its derivatives in products like sticks and ringing gels, where it provides exceptional slip
and spreadability without a tacky feel [2].

¢ Higher Ethoxylation (PEG-75 Lanolin): Derivatives with a higher number of ethylene oxide units
(e.g., PEG-75) are primarily developed to achieve full water-solubility. They excel as solubilizers
for insoluble substances (like lanolin oil or hydrocarbons) and are key in formulating stable, clear
liquid products such as aftershaves, cleansers, and low-viscosity microemulsions [3] [4].

Considerations for Drug Development

While PEGylation is a common strategy to improve the pharmacokinetics and bioavailability of drug
carriers, the potential for anti-PEG immunogenicity is a critical consideration in pharmaceutical
development [6]. The "stealth" effect of PEG can sometimes trigger immune responses, leading to the

production of anti-PEG antibodies and accelerated blood clearance (ABC) of the drug carrier. Researchers
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are actively investigating several synthetic alternatives for high-precision drug delivery, as shown in the

following workflow:
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Alternatives like Polysarcosine (pSar) and Zwitterionic Polymers are being explored for their

biocompatibility and potential to reduce immunogenic responses [6].
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Experimental Protocol Guidance

Available sources do not provide full experimental protocols for testing POE (20) lanolin. However, you can

adapt standard methodologies based on its functions:

¢ For Emulsification Performance: Prepare o/w emulsions using a primary emulsifier and incorporate
a fixed percentage of the PEG-lanolin derivative (e.g., 0.5-2.0%). Use techniques like centrifugation
and particle size analysis over time (e.g., using laser diffraction) to assess emulsion stability and
droplet size distribution compared to a control [4].

e For Solubilizing Capacity: Gradually add an insoluble active ingredient (e.g., a fragrance oil or
pharmaceutical compound) into a aqueous solution containing the PEG-lanolin derivative. The
endpoint is the concentration at which the solution remains clear and non-turbid, indicating successful
solubilization [4].

¢ For Film Character Assessment: Apply a thin layer of a formulation containing the derivative onto a
substrate like glass or synthetic skin. Use instrumental texture analysis or sensory panels to
guantitatively evaluate properties like tackiness, slip, and spreadability [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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20-lanolin-vs-other-polyethylene-glycol-derivatives]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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